N-(3-amino-4-methylphenyl)-4-cyanobenzamide

• Molecular Formula: C15H13N3O
• Molecular Weight: 251.28 g/mol
• IUPAC Name: N-(3-amino-4-methylphenyl)-4-cyanobenzamide
• InChI: InChI=1S/C15H13N3O/c1-10-2-7-13(8-14(10)17)18-15(19)12-5-3-11(9-16)4-6-12/h2-8H,17H2,1H3,(H,18,19)
• InChI Key: FCVRITADFRNYAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CC=C(C=C2)C#N)N

Description

N-(3-amino-4-methylphenyl)-4-cyanobenzamide is a useful research compound. Its molecular formula is C15H13N3O and its molecular weight is 251.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of tin(II) chloride dihydrate (15.4 g) in concentrated hydrochloric acid (80 ml) was added to a suspension of N-(3-nitro-4-methylphenyl)-4-cyanobenzamide (6.39 g) in acetic acid (120 ml). The mixture was stirred and heated to reflux for 2 hours. The mixture was allowed to cool to ambient temperature and was basified by the addition of 2N sodium hydroxide solution. The precipitated solid was isolated and dried under vacuum at 55° C. to give N-(3-amino-4-methylphenyl)-4-cyanobenzamide (5.62 g); NMR Spectrum: (DMSOd6) 2.01 (s, 3H), 4.85 (s, 2H), 6.8 (d, 1H), 6.86 (d, 1H), 7.11 (s, 1H), 7.96 (d, 2H), 8.06 (d, 2H), 10.11 (s, 1H).